N-{2-[2-(4-chloro-2,6-dimethylphenoxy)ethoxy]ethyl}-2-propanamine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[2-(4-chloro-2,6-dimethylphenoxy)ethoxy]ethyl}-2-propanamine oxalate is a chemical compound that belongs to the family of beta-adrenergic receptor agonists. It is commonly referred to as salbutamol or albuterol and is used as a bronchodilator to treat respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD).
Mechanism of Action
Salbutamol acts on the beta-2 adrenergic receptors in the lungs, causing relaxation of the smooth muscles and widening of the airways. This leads to increased airflow and improved breathing. Salbutamol also has some beta-1 adrenergic receptor activity, which can cause an increase in heart rate and cardiac output.
Biochemical and Physiological Effects
Salbutamol has been shown to have a number of biochemical and physiological effects. It can increase the levels of cyclic adenosine monophosphate (cAMP) in the cells, which leads to relaxation of the smooth muscles. Salbutamol can also inhibit the release of inflammatory mediators and reduce airway inflammation. It has been shown to improve muscle function and endurance in certain conditions.
Advantages and Limitations for Lab Experiments
Salbutamol is widely used in laboratory experiments due to its well-established pharmacological effects and availability. It is relatively easy to synthesize and purify. However, salbutamol can have non-specific effects on other cell types and can also cause side effects such as tremors and tachycardia.
Future Directions
There are several future directions for research on salbutamol. One area of interest is the potential use of salbutamol in treating cystic fibrosis. Salbutamol has been shown to improve airway clearance and lung function in patients with cystic fibrosis. Another area of research is the potential use of salbutamol in treating diabetes. Salbutamol has been shown to improve glucose uptake and insulin sensitivity in animal models. Further research is needed to determine the potential therapeutic benefits of salbutamol in these and other diseases.
Synthesis Methods
Salbutamol is synthesized by reacting 4-chloro-2,6-dimethylphenol with epichlorohydrin to form 4-chloro-2,6-dimethylphenoxy-1,2-epoxypropane. This intermediate is then reacted with N,N-diisopropylethylamine and 2-(2-aminoethoxy)ethanol to form salbutamol. The final product is obtained as a white crystalline powder and is purified by recrystallization.
Scientific Research Applications
Salbutamol has been extensively studied for its therapeutic effects in respiratory disorders. It is also being investigated for its potential use in treating other diseases such as cystic fibrosis, diabetes, and cardiovascular diseases. Salbutamol has been shown to have anti-inflammatory effects and can also improve muscle function in certain conditions.
properties
IUPAC Name |
N-[2-[2-(4-chloro-2,6-dimethylphenoxy)ethoxy]ethyl]propan-2-amine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24ClNO2.C2H2O4/c1-11(2)17-5-6-18-7-8-19-15-12(3)9-14(16)10-13(15)4;3-1(4)2(5)6/h9-11,17H,5-8H2,1-4H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUCFJIBMVOPHRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OCCOCCNC(C)C)C)Cl.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26ClNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.